6-[[4-(trifluoromethoxy)phenyl]amino]-[1,2,5]oxadiazolo[3,4-b]pyrazin-5(3H)-one

• IUPAC Name: 5-[4-(trifluoromethoxy)anilino]-7H-[1,2,5]oxadiazolo[3,4-b]pyrazin-6-one
• InChI: InChI=1S/C11H6F3N5O3/c12-11(13,14)21-6-3-1-5(2-4-6)15-9-10(20)17-8-7(16-9)18-22-19-8/h1-4H,(H,15,16,18)(H,17,19,20)
• InChI Key: PCQQMHFCVPYYAF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC2=NC3=NON=C3NC2=O)OC(F)(F)F
• Molecular Formula: C11H6F3N5O3
• Molecular Weight: 313.19 g/mol

Description

The compound “6-[[4-(trifluoromethoxy)phenyl]amino]-[1,2,5]oxadiazolo[3,4-b]pyrazin-5(3H)-one” is a chemical compound with the molecular formula C11H6F3N5O3. Its average mass is 313.192 Da and its monoisotopic mass is 313.042267 Da.

Scientific Research Applications

Synthesis and Chemical Properties

• Metal-Free Synthesis Strategies : A study by Kvashnin et al. (2018) explores the metal-free protocol for synthesizing novel oxadiazolopyrazines, highlighting a two-step strategy involving triethyl orthoformate and π-excessive arene in the presence of trifluoroacetic acid, relevant to the synthesis of compounds like 6-[[4-(trifluoromethoxy)phenyl]amino]-[1,2,5]oxadiazolo[3,4-b]pyrazin-5(3H)-one (Kvashnin, Rusinov, & Charushin, 2018).

• Diverse Heterocyclic Synthesis : El‐Dean et al. (2018) discuss the efficient synthesis of furo[3,2-e]pyrazolo[3,4-b]pyrazines, providing a framework for the creation of diverse heterocyclic compounds, potentially including oxadiazolopyrazines (El‐Dean, Radwan, Zaki, & Abdul‐Malik, 2018).

• X-ray Diffraction Analysis : Research by Yavolovskii and Ivanov (2004) demonstrates the use of X-ray diffraction for confirming the structures of products like oxadiazolopyrazines, crucial for verifying the synthesis of complex compounds (Yavolovskii & Ivanov, 2004).

Biological and Pharmaceutical Applications

• Antibacterial Activity : Beebe et al. (2003) report on the antibacterial activity of 5-hydroxy oxadiazolopyrazines, with specific reference to their effectiveness against Haemophilus influenzae, suggesting potential antibacterial applications for related compounds (Beebe, Nilius, Merta, Soni, Bui, Wagner, & Beutel, 2003).

• Anticancer Properties : Chavva et al. (2013) investigate the potential anticancer activity of alkyl amide functionalized trifluoromethyl substituted pyrazolo[3,4-b]pyridine derivatives, suggesting similar compounds could exhibit promising bioactivity against various cancer cell lines (Chavva, Pillalamarri, Banda, Gautham, Gaddamedi, Yedla, Kumar, & Banda, 2013).

• Antifungal Activity : Nimbalkar et al. (2016) describe the synthesis of oxadiazole derivatives and their evaluation against human pathogenic fungal strains, indicating the potential for these compounds in antifungal applications (Nimbalkar, Tupe, Vázquez, Khan, Sangshetti, & Nikalje, 2016).

• Inhibition of Protoporphyrinogen Oxidase : Matringe et al. (1989) explore the inhibition of protoporphyrinogen oxidase by oxadiazon, highlighting the potential of oxadiazolopyrazines in the context of herbicidal activity and enzyme inhibition (Matringe, Camadro, Labbé, & Scalla, 1989).

• Antimicrobial Properties : El-Azab et al. (2018) investigate the antimicrobial activity of oxadiazole and pyrazine derivatives, demonstrating their potential in combating tuberculosis and other microbial infections (El-Azab, Mary, Abdel-Aziz, Miniyar, Armaković, Armaković, 2018).